Cas no 94201-22-6 (3-Undecanethiol,1-methoxy-)
3-Undecanethiol,1-methoxy- structure
Product Name:3-Undecanethiol,1-methoxy-
CAS No:94201-22-6
MF:C12H26OS
MW:218.39924287796
CID:816521
PubChem ID:3023982
Update Time:2025-04-19
3-Undecanethiol,1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Undecanethiol,1-methoxy-
- 1-methoxyundecane-3-thiol
- DTXSID90916141
- EINECS 303-606-6
- 94201-22-6
- NS00066299
-
- Inchi: 1S/C12H26OS/c1-3-4-5-6-7-8-9-12(14)10-11-13-2/h12,14H,3-11H2,1-2H3
- InChI Key: HUUJQDFMPMNKGP-UHFFFAOYSA-N
- SMILES: SC(CCOC)CCCCCCCC
Computed Properties
- Exact Mass: 218.170436
- Monoisotopic Mass: 218.170436
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.7
- Topological Polar Surface Area: 10.2
Experimental Properties
- Density: 0.882
- Boiling Point: 282.8°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.455
3-Undecanethiol,1-methoxy- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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